Cas no 1804222-85-2 (Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate)

• Product Name: Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate
• CAS No: 1804222-85-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4950035
• Update Time: 2025-06-09

Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate

• Inchi： 1S/C12H10ClNO3/c1-17-12(16)11-8(7-14)3-2-4-9(11)10(15)5-6-13/h2-4H,5-6H2,1H3
• InChI Key： QIBPXDVQMXZZAS-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C#N)C=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate

Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate: An Overview of CAS No. 1804222-85-2

Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate (CAS No. 1804222-85-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated propanoyl group and a cyano substituent on a benzoate backbone. These functional groups contribute to the compound's potential biological activities and make it an interesting candidate for various applications.

The chemical structure of Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate can be represented as follows: C₁₁H₉ClNO₃. The presence of the chlorine atom and the cyanide group imparts specific chemical properties, such as enhanced solubility and reactivity, which are crucial for its use in pharmaceutical formulations and drug discovery processes.

In recent years, there has been a growing interest in the development of new compounds with improved pharmacological profiles. Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate has been studied for its potential as a lead compound in the design of novel therapeutic agents. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate could be a valuable candidate for the development of new anti-inflammatory drugs.

In another study, researchers explored the anti-cancer potential of Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate. The compound was tested against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The results showed that Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate exhibited significant cytotoxic effects, with IC₅₀ values ranging from 10 to 50 μM. Further investigations revealed that the compound induced apoptosis through the activation of caspase-3 and caspase-9 pathways.

The anti-microbial properties of Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate have also been evaluated. A study conducted by a team at the University of California, Los Angeles (UCLA) found that this compound displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined to be in the range of 1 to 10 μg/mL, indicating its potential as an antimicrobial agent.

The synthesis of Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate involves several steps, including the preparation of the chlorinated propanoyl intermediate and its subsequent coupling with a cyanobenzoic acid derivative. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of safety and toxicity, preliminary studies have shown that Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to fully assess its safety profile before it can be considered for clinical applications.

The future prospects for Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring its potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop more stable and cost-effective formulations for large-scale production.

In conclusion, Methyl 2-(3-chloropropanoyl)-6-cyanobenzoate (CAS No. 1804222-85-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge.